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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of SR10067, a potent and
selective REV-ERB agonist, for experimental use. Adherence to these guidelines is crucial for
ensuring the compound's stability, bioavailability, and the reproducibility of experimental results.

Compound Information

e Name: SR10067
o Target: REV-ERBa and REV-ERBf[1]

» Biological Activity: SR10067 is a synthetic agonist of the nuclear receptors REV-ERBa and
REV-ERB[3, which are key regulators of the circadian clock and metabolism.[2][3] By
activating REV-ERBs, SR10067 represses the transcription of target genes, including core
clock components like Bmall.[2][4] This activity makes it a valuable tool for studying the
roles of the circadian clock in various physiological and pathological processes, including
metabolic diseases, sleep disorders, and inflammatory conditions.

Solubility Data

SR10067 is a hydrophobic compound requiring organic solvents for dissolution. The following
table summarizes its solubility in common laboratory solvents for the preparation of stock
solutions.
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.. Maximum
Solvent Application . Notes
Concentration

Ultrasonic treatment
100 mg/mL (214.79

DMSO In Vitro M) may be required for
m
complete dissolution.
10% DMSO in Corn n Vi > 2.5 mg/mL (5.37 Prepare fresh for each
n Vivo
oll mM) experiment.
Used for

DMSO/Saline (15:85

In Vivo Not Specified intraperitoneal
by volume)

injections in mice.

Note: It is always recommended to perform a small-scale solubility test before preparing a large
batch of the solution.

Experimental Protocols
In Vitro Stock Solution Preparation (100 mM DMSO
Stock)

This protocol describes the preparation of a 100 mM stock solution of SR10067 in dimethyl
sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

SR10067 powder

Anhydrous DMSO (cell culture grade)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:
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o Weighing: Accurately weigh the desired amount of SR10067 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, weigh out 46.56
mg of SR10067 (Molecular Weight: 465.58 g/mol ).

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube.
 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10
minutes.

o Visually inspect the solution to ensure it is clear and free of any particulate matter.

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

In Vivo Formulation Preparation (for Intraperitoneal
Injection)

This protocol details the preparation of an SR10067 formulation suitable for intraperitoneal (i.p.)
administration in animal models, such as mice.

Materials:
» SR10067 powder

e Anhydrous DMSO
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e Corn oll (or saline, depending on the specific protocol)
 Sterile tubes

» Vortex mixer

Procedure:

e Initial Dissolution:

o Prepare a concentrated stock of SR10067 in DMSO. For example, dissolve the total
required amount of SR10067 for the study in a minimal volume of DMSO.

e Vehicle Preparation:

o For Corn Oil Formulation: In a separate sterile tube, measure the required volume of corn
oil.

o For Saline Formulation: In a separate sterile tube, measure the required volume of sterile
0.9% saline.

e Formulation:

o Corn Oil: Slowly add the SR10067/DMSO stock solution to the corn oil while vortexing to
create a 10% DMSO in corn oil solution. For example, to prepare 1 mL of the final
formulation, add 100 pL of the SR10067/DMSO stock to 900 pL of corn oil.

o Saline: Slowly add the SR10067/DMSO stock to the saline while vortexing to achieve the
desired final concentration and DMSO percentage (e.g., 15% DMSO in saline).

o Homogenization: Vortex the final formulation thoroughly to ensure a homogenous
suspension. The solution should be clear.

o Administration: Use the freshly prepared formulation for intraperitoneal injection. A typical
dosage used in mice is 30 mg/kg.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway of REV-ERB and a general
experimental workflow for studying the effects of SR10067.
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Caption: REV-ERB Signaling Pathway Activated by SR10067.
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General Experimental Workflow for SR10067
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Caption: General Experimental Workflow Using SR10067.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SR10067
Dissolution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1399069#how-to-dissolve-sr10067-for-experimental-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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